12-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]tridec-8-ene

Specification

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 3-methyl-2,3,4,5a,6,7,8,9,9a,10-decahydropyrimido[1,2-a]benzimidazole
• Standard InChI: InChI=1S/C11H19N3/c1-8-6-12-11-13-9-4-2-3-5-10(9)14(11)7-8/h8-10H,2-7H2,1H3,(H,12,13)
• Standard InChI Key: KRSVXOODNJHOEE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN=C2NC3CCCCC3N2C1

Introduction

12-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]tridec-8-ene is a complex organic compound featuring a unique tricyclic structure that includes three nitrogen atoms and a methyl group at the 12th carbon position. This compound has garnered significant attention in research settings due to its intriguing structural characteristics and potential biological activities, particularly in medicinal chemistry and material science.

Synthesis Steps:

• Precursor Preparation: The synthesis begins with the preparation of appropriate precursors, which are then subjected to cyclization reactions.

• Cyclization: This step involves the use of catalysts and controlled conditions to form the tricyclic structure.

• Purification: Techniques such as chromatography and crystallization are employed to ensure high purity of the final product.

Biological Activity and Applications

Research into the biological activity of 12-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]tridec-8-ene suggests potential interactions with various biomolecules, which could be relevant to drug development. The compound may bind to specific enzymes and receptors, influencing their activity and offering insights into its possible applications in pharmacology.

Potential Applications:

• Medicinal Chemistry: The compound's unique structure makes it a candidate for studying interactions with biological targets.

• Material Science: Its structural properties could be useful in developing new materials.

Research Directions:

• Mechanism of Action: Investigating how the compound interacts with biological systems.

• Therapeutic Potential: Exploring its possible applications in drug development.